trans-Aconitic acid
trans-Aconitic acid
Cis-aconitic acid is the cis-isomer of aconitic acid. It has a role as a fundamental metabolite. It is a conjugate acid of a cis-aconitate(3-).
cis-Aconitic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
cis-Aconitic acid is a natural product found in Glycine max, Zea mays, and other organisms with data available.
cis-aconitic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
A tricarboxylic acid with the formula (COOH)-CH2-C(COOH)=CH-COOH.
cis-Aconitic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
cis-Aconitic acid is a natural product found in Glycine max, Zea mays, and other organisms with data available.
cis-aconitic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
A tricarboxylic acid with the formula (COOH)-CH2-C(COOH)=CH-COOH.
Brand Name:
Vulcanchem
CAS No.:
4023-65-8
VCID:
VC20835955
InChI:
InChI=1S/C6H6O6/c7-4(8)1-3(6(11)12)2-5(9)10/h1H,2H2,(H,7,8)(H,9,10)(H,11,12)/b3-1-
SMILES:
C(C(=CC(=O)O)C(=O)O)C(=O)O
Molecular Formula:
C6H6O6
Molecular Weight:
174.11 g/mol
trans-Aconitic acid
CAS No.: 4023-65-8
Cat. No.: VC20835955
Molecular Formula: C6H6O6
Molecular Weight: 174.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cis-aconitic acid is the cis-isomer of aconitic acid. It has a role as a fundamental metabolite. It is a conjugate acid of a cis-aconitate(3-). cis-Aconitic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). cis-Aconitic acid is a natural product found in Glycine max, Zea mays, and other organisms with data available. cis-aconitic acid is a metabolite found in or produced by Saccharomyces cerevisiae. A tricarboxylic acid with the formula (COOH)-CH2-C(COOH)=CH-COOH. |
|---|---|
| CAS No. | 4023-65-8 |
| Molecular Formula | C6H6O6 |
| Molecular Weight | 174.11 g/mol |
| IUPAC Name | (Z)-prop-1-ene-1,2,3-tricarboxylic acid |
| Standard InChI | InChI=1S/C6H6O6/c7-4(8)1-3(6(11)12)2-5(9)10/h1H,2H2,(H,7,8)(H,9,10)(H,11,12)/b3-1- |
| Standard InChI Key | GTZCVFVGUGFEME-IWQZZHSRSA-N |
| Isomeric SMILES | C(/C(=C/C(=O)O)/C(=O)O)C(=O)O |
| SMILES | C(C(=CC(=O)O)C(=O)O)C(=O)O |
| Canonical SMILES | C(C(=CC(=O)O)C(=O)O)C(=O)O |
| Boiling Point | 542.00 to 543.00 °C. @ 760.00 mm Hg |
| Colorform | LEAFLETS & PLATES FROM WATER WHITE CRYSTALLINE POWDER WHITE OR YELLOWISH CRYSTALLINE SOLID |
| Melting Point | 194-195 °C (WITH DECOMP) 125 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator